Ethyl 3-(difluoromethyl)-1-methyl-1H-pyrazole-4-carboxylate
Cat. No. B129772
Key on ui cas rn:
141573-95-7
M. Wt: 204.17 g/mol
InChI Key: MRQQMVMIANXDKC-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Procedure details
Quantity
Extracted from reaction SMILES
Type
reactant
Reaction Step One
Identifiers
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REACTION_SMILES
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[ClH:17].[F:1][CH:2]([c:3]1[n:4][n:5]([CH3:13])[cH:6][c:7]1[C:8](=[O:9])[O:10][CH2:11][CH3:12])[F:14].[Na+:16].[OH-:15]>>[F:1][CH:2]([c:3]1[n:4][n:5]([CH3:13])[cH:6][c:7]1[C:8](=[O:9])[OH:10])[F:14]
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Inputs
Step One
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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Cl
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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CCOC(=O)c1cn(C)nc1C(F)F
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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[Na+]
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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[OH-]
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Outcomes
Product
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Name
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|
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Type
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product
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Smiles
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Cn1cc(C(=O)O)c(C(F)F)n1
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
